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Compound of Interest

Compound Name: 2,4-Dimethylpentane

Cat. No.: B089610

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2,4-Dimethylpentane, a branched-chain aliphatic hydrocarbon, is a component of gasoline
and various industrial solvents. Its release into the environment necessitates a thorough
understanding of its environmental fate and potential ecotoxicological impacts. This technical
guide provides a comprehensive overview of the current knowledge regarding the
environmental distribution, degradation pathways, and toxicity of 2,4-Dimethylpentane. Key
physical and chemical properties are summarized, and detailed experimental protocols for
assessing its environmental fate and impact are outlined based on internationally recognized
guidelines. This guide aims to serve as a critical resource for researchers and professionals
involved in environmental risk assessment and management.

Physicochemical Properties

The environmental behavior of 2,4-Dimethylpentane is governed by its physicochemical
properties, which are summarized in the table below. Its low water solubility and high vapor
pressure indicate a tendency to partition into the atmosphere.
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Property Value Reference
Molecular Formula C7Hae [1112]
Molecular Weight 100.21 g/mol [1][2]
CAS Number 108-08-7 [11[2]
Appearance Colorless liquid [1]
Density 0.673 g/cm?3 at 25°C [3]
Boiling Point 80 °C [3]
Melting Point -123 °C [3]
Vapor Pressure 170.264 mmHg at 37.7°C [1]
Water Solubility Insoluble [1112]
Henry's Law Constant Data-available, specific value (1]
not cited

No experimental data found.
Log Koc Estimated based on

hydrophobicity.

) ) No experimental data found.
Bioconcentration Factor (BCF) )
Estimated based on Log Kow.

Environmental Fate

The environmental fate of 2,4-Dimethylpentane is primarily driven by volatilization and
subsequent atmospheric photooxidation. Its low water solubility and high volatility suggest that
upon release to water or soil, it will rapidly partition to the atmosphere.

Abiotic Degradation: Photodegradation

In the atmosphere, 2,4-Dimethylpentane is expected to be degraded by reacting with
photochemically produced hydroxyl radicals. This is considered the primary removal process
from the environment.
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Experimental Protocol for Photodegradation Rate Determination

The rate of photodegradation of 2,4-Dimethylpentane in the atmosphere is determined by
measuring its reaction rate with hydroxyl (*OH) radicals. A common experimental approach
involves a smog chamber or a flash photolysis-resonance fluorescence (FP-RF) system.

o Chamber Setup: A temperature-controlled reaction chamber is filled with a mixture of 2,4-
Dimethylpentane, a reference compound with a known *OH reaction rate constant (e.g., a
simple alkane or aromatic compound), and an «OH radical precursor (e.g., methyl nitrite,
H202) in purified air or nitrogen.

o Radical Generation: *OH radicals are generated by photolysis of the precursor using a UV
light source (e.g., blacklights or a xenon arc lamp).

o Concentration Monitoring: The concentrations of 2,4-Dimethylpentane and the reference
compound are monitored over time using Gas Chromatography with a Flame lonization
Detector (GC-FID) or Gas Chromatography-Mass Spectrometry (GC-MS).

» Rate Constant Calculation: The rate constant for the reaction of 2,4-Dimethylpentane with
*OH radicals is determined relative to the reference compound using the following
relationship:

k2,4-DMP = kref x (In([2,4-DMP]o/[2,4-DMP]x) / In([ref]o/[ref]t))

where k2,4-DMP and kref are the rate constants for the reaction of «OH with 2,4-
Dimethylpentane and the reference compound, respectively, and [ Jo and [ - are the
concentrations at the beginning and end of the experiment.

o Atmospheric Half-Life Calculation: The atmospheric half-life (t1/2) can then be estimated
using the calculated rate constant and the average atmospheric concentration of «OH
radicals:

ti/2 = In(2) / (k2,4-DMP x [*OH]avg)

Biodegradation
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While volatilization is the dominant fate process, any 2,4-Dimethylpentane that remains in soll
or water is subject to biodegradation. As a branched alkane, its biodegradation is generally
slower than that of n-alkanes.

Experimental Protocol for Ready Biodegradability Assessment (OECD 301)

The ready biodegradability of 2,4-Dimethylpentane can be assessed using the OECD 301
guideline, specifically the CO2 Evolution Test (OECD 301B) or the Closed Bottle Test (OECD
301D), which are suitable for volatile substances.

o Test Setup: A defined concentration of 2,4-Dimethylpentane (as the sole source of organic
carbon) is added to a mineral medium inoculated with a mixed population of microorganisms
from a source like activated sludge.

 Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-
25°C) for 28 days.

o Measurement of Biodegradation:

o OECD 301B (COz2 Evolution Test): The amount of COz produced from the mineralization of
the test substance is measured over time and compared to the theoretical amount of CO2
(ThCO:2) that would be produced if the substance were completely mineralized.

o OECD 301D (Closed Bottle Test): The depletion of dissolved oxygen in sealed bottles
containing the test substance and inoculum is measured over the 28-day period and
compared to the theoretical oxygen demand (ThOD).

e Pass Levels: A substance is considered "readily biodegradable" if it reaches the following
pass levels within a 10-day window during the 28-day test:

o = 60% of ThCO:2 in the CO2 Evolution Test.

o =60% of ThOD in the Closed Bottle Test.

Environmental Distribution

The following diagram illustrates the primary environmental fate pathways for 2,4-
Dimethylpentane.
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Environmental fate pathways of 2,4-Dimethylpentane.

Ecotoxicological Impact

2,4-Dimethylpentane is classified as very toxic to aquatic organisms and may cause long-term
adverse effects in the aquatic environment.

Aquatic Toxicity

Experimental Protocols for Aquatic Toxicity Assessment
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Standardized aquatic toxicity tests are performed according to OECD guidelines to determine
the concentrations at which 2,4-Dimethylpentane causes adverse effects on representative
aguatic organisms.

o Fish Acute Toxicity Test (OECD 203):

[e]

Test Organism: Rainbow trout (Oncorhynchus mykiss) or another suitable fish species.

o

Test Duration: 96 hours.

[¢]

Endpoint: The median lethal concentration (LC50), which is the concentration that is lethal
to 50% of the test fish.

[¢]

Procedure: Fish are exposed to a range of concentrations of 2,4-Dimethylpentane in a
semi-static or flow-through system. Mortality is observed at 24, 48, 72, and 96 hours.

e Daphnia sp. Acute Immobilisation Test (OECD 202):

[e]

Test Organism:Daphnia magna.

Test Duration: 48 hours.

[e]

(¢]

Endpoint: The median effective concentration (EC50) for immobilization.

[¢]

Procedure: Daphnids are exposed to a series of concentrations of the test substance. The
number of immobilized daphnids is recorded at 24 and 48 hours.

 Algal Growth Inhibition Test (OECD 201):
o Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata.
o Test Duration: 72 hours.

o Endpoint: The median effective concentration (EC50) that inhibits the growth rate or yield
of the algal population by 50%.

o Procedure: Algal cultures are exposed to various concentrations of 2,4-Dimethylpentane
under controlled conditions of light, temperature, and nutrients. Algal growth is measured
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over time.

Quantitative Ecotoxicity Data

Test Organism  Endpoint Duration Value (mgl/L) Reference
Fish (Pimephales No experimental
C50 96 h

promelas) data found
Invertebrate No experimental

_ EC50 48 h
(Daphnia magna) data found
Algae

] ) No experimental
(Pseudokirchneri  EC50 72 h

ella subcapitata)

data found

Impact on Signaling Pathways

Currently, there is a lack of specific research on the direct impact of 2,4-Dimethylpentane on
specific signaling pathways in organisms. As a non-polar narcaotic, its primary mode of toxic
action at high concentrations is likely through disruption of cell membrane function rather than
specific receptor-mediated pathways. However, further research is needed to investigate
potential sublethal effects on cellular signaling.

The following diagram illustrates a generalized workflow for investigating the potential impact of
a xenobiotic like 2,4-Dimethylpentane on a cellular signaling pathway.
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Workflow for investigating signaling pathway disruption.

Conclusion and Future Research

2,4-Dimethylpentane is a volatile organic compound with a high potential for atmospheric
distribution and subsequent photodegradation. While its persistence in soil and water is
expected to be low due to volatilization, it is classified as very toxic to aquatic organisms. A
significant data gap exists for experimentally determined biodegradation rates and acute and
chronic aquatic toxicity values following standardized protocols. Future research should focus
on generating these empirical data to allow for a more robust environmental risk assessment.
Furthermore, investigations into potential sublethal effects, including the disruption of cellular
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signaling pathways, are warranted to fully understand the environmental impact of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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